Cas no 37620-38-5 ( )

  structure
  structure
Product Name: 
CAS No:37620-38-5
MF:C17H14O3
MW:266.291265010834
MDL:MFCD00022950
CID:922450
PubChem ID:5345979
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (E)-3-(1,3-benzodioxol-5-yl)-1-(4-methylphenyl)prop-2-en-1-one
    • 3-(1,3-Benzodiol-5-yl)-1-(4-methylphenyl)-2-propen-1-one
    • (E)-3-(Benzo[d][1,3]dioxol-5-yl)-1-(p-tolyl)prop-2-en-1-one
    • AKOS003226000
    • 0-19-00-00142 (Beilstein Handbook Reference)
    • 2-Propen-1-one, 3-(1,3-benzodiol-5-yl)-1-(4-methylphenyl)-
    • 37620-38-5
    • SCHEMBL4694179
    • 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(4-methylphenyl)-
    • NSC-640538
    • (E)-3-(1,3-benzodioxol-5-yl)-1-(p-tolyl)prop-2-en-1-one
    • BIM-0040196.P001
    • (2E)-3-(1,3-benzodioxol-5-yl)-1-(4-methylphenyl)prop-2-en-1-one
    • AI3-03763
    • STL368447
    • NSC-406610
    • NSC 406610
    • Chalcone, 4'-methyl-3,4-(methylenedioxy)-
    • NSC640538
    • 3-(1,3-Benzodioxol-5-yl)-1-(4-methylphenyl)-2-propen-1-one
    • SR-01000225080-1
    • NSC406610
    • BRN 0233667
    • (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(4-methylphenyl)prop-2-en-1-one
    • SR-01000225080
    •  
    • MDL： MFCD00022950
    • Inchi： 1S/C17H14O3/c1-12-2-6-14(7-3-12)15(18)8-4-13-5-9-16-17(10-13)20-11-19-16/h2-10H,11H2,1H3/b8-4+
    • InChI Key： JWGMSRAHCNKMBC-XBXARRHUSA-N
    • SMILES： O1COC2C=CC(/C=C/C(C3C=CC(C)=CC=3)=O)=CC1=2

Computed Properties

  • Exact Mass: 266.09432
  • Monoisotopic Mass: 266.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB237946-1 g
3-(1,3-Benzodioxol-5-yl)-1-(4-methylphenyl)prop-2-en-1-one
 37620-38-5
1g
 €339.20 2023-04-27
abcr
AB237946-5 g
3-(1,3-Benzodioxol-5-yl)-1-(4-methylphenyl)prop-2-en-1-one
 37620-38-5
5g
 €658.70 2023-04-27
abcr
AB237946-10 g
3-(1,3-Benzodioxol-5-yl)-1-(4-methylphenyl)prop-2-en-1-one
 37620-38-5
10g
 €786.50 2023-04-27
abcr
AB237946-25 g
3-(1,3-Benzodioxol-5-yl)-1-(4-methylphenyl)prop-2-en-1-one
 37620-38-5
25g
 €1169.90 2023-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1194303-2g
(2E)-3-(2H-1,3-Benzodioxol-5-yl)-1-(4-methylphenyl)prop-2-en-1-one
 37620-38-5 98%
2g
 ￥6091.00 2024-05-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1194303-10g
(2E)-3-(2H-1,3-Benzodioxol-5-yl)-1-(4-methylphenyl)prop-2-en-1-one
 37620-38-5 98%
10g
 ￥8606.00 2024-05-16
abcr
AB237946-1g
3-(1,3-Benzodioxol-5-yl)-1-(4-methylphenyl)prop-2-en-1-one; .
 37620-38-5
1g
 €339.20 2025-04-19
abcr
AB237946-5g
3-(1,3-Benzodioxol-5-yl)-1-(4-methylphenyl)prop-2-en-1-one; .
 37620-38-5
5g
 €658.70 2025-04-19
abcr
AB237946-10g
3-(1,3-Benzodioxol-5-yl)-1-(4-methylphenyl)prop-2-en-1-one; .
 37620-38-5
10g
 €786.50 2025-04-19
abcr
AB237946-25g
3-(1,3-Benzodioxol-5-yl)-1-(4-methylphenyl)prop-2-en-1-one; .
 37620-38-5
25g
 €1169.90 2025-04-19

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